Cas no 61810-67-1 (3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)-)
61810-67-1 structure
Product Name:3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)-
CAS No:61810-67-1
MF:C16H19NO
MW:241.328164339066
CID:1629853
Update Time:2024-09-12
3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)-
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- Inchi: 1S/C16H19NO/c1-11(2)15(18)16(3,4)13-9-10-17-14-8-6-5-7-12(13)14/h5-11H,1-4H3
- InChI Key: BUBNTTUFZSFXAA-UHFFFAOYSA-N
- SMILES: CC(C)(C1C2C(N=CC=1)=CC=CC=2)C(=O)C(C)C
Computed Properties
- Exact Mass: 241.14677
Experimental Properties
- Density: 1.047±0.06 g/cm3(Predicted)
- Melting Point: 47-49 °C
- Boiling Point: 368.4±17.0 °C(Predicted)
- PSA: 29.96
- pka: 5.25±0.13(Predicted)
3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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